Cas no 5491-22-5 (N-butyl-2-fluorobenzenesulfonamide)

• Product Name: N-butyl-2-fluorobenzenesulfonamide
• CAS No: 5491-22-5
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• CID: 1591461
• PubChem ID: 2113465
• Update Time: 2025-04-21

N-butyl-2-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-fluorobenzenesulfonamide
• AKOS008940097
• Z45516942
• N-butyl-2-fluorobenzene-1-sulfonamide
• HMS1787N09
• 743444-97-5
• 5491-22-5
• DTXSID70366589
• ZINC02650277

• Inchi： 1S/C10H14FNO2S/c1-2-3-8-12-15(13,14)10-7-5-4-6-9(10)11/h4-7,12H,2-3,8H2,1H3
• InChI Key： KTLKHMUEDGZXFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 231.07302
• Monoisotopic Mass: 231.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 329°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.509
• PSA: 46.17